Cas no 70967-99-6 (L-Phenylalaninamide,N-(4-carboxy-1-oxobutyl)-L-alanyl-L-alanyl-L-prolyl-N-(4-nitrophenyl)-)

• Product name: L-Phenylalaninamide,N-(4-carboxy-1-oxobutyl)-L-alanyl-L-alanyl-L-prolyl-N-(4-nitrophenyl)-
• CAS No: 70967-99-6
• MF: C₃₁H₃₈N₆O₉
• MW: 638.668227672577
• CID: 546322

L-Phenylalaninamide,N-(4-carboxy-1-oxobutyl)-L-alanyl-L-alanyl-L-prolyl-N-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• L-Phenylalaninamide,N-(4-carboxy-1-oxobutyl)-L-alanyl-L-alanyl-L-prolyl-N-(4-nitrophenyl)-
• L-Phenylalaninamide, N-(4-carboxy-1-oxobutyl)-L-alanyl-L-alanyl-L-prolyl-N-(4-nitrophenyl)-

• Inchi： 1S/C31H38N6O9/c1-19(33-26(38)11-6-12-27(39)40)29(42)34-20(2)30(43)35-17-7-10-24(35)31(44)36(22-13-15-23(16-14-22)37(45)46)25(28(32)41)18-21-8-4-3-5-9-21/h3-5,8-9,13-16,19-20,24-25H,6-7,10-12,17-18H2,1-2H3,(H2,32,41)(H,33,38)(H,34,42)(H,39,40)/t19-,20-,24-,25-/m0/s1
• InChI Key： QOHGMFFEDSGLAJ-WNLYKICVSA-N
• SMILES： C(N)(=O)[C@H](CC1=CC=CC=C1)N(C(=O)[C@@H]1CCCN1C(=O)[C@H](C)NC(=O)[C@H](C)NC(=O)CCCC(O)=O)C1=CC=C([N+]([O-])=O)C=C1

Computed Properties

• Exact Mass: 638.27024

Experimental Properties

• Density: 1.347±0.06 g/cm3(Predicted)
• Boiling Point: 1079.6±65.0 °C(Predicted)
• PSA: 217.15
• pka: 4?+-.0.10(Predicted)